Cas no 184046-42-2 ((1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one)

(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one structure
184046-42-2 structure
Product Name:(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one
CAS No:184046-42-2
MF:C10H16O2
MW:168.232843399048
CID:2783997
PubChem ID:14449012
Update Time:2024-03-01

(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

    • (1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one
    • Inchi: 1S/C10H16O2/c1-9(2)7-4-5-10(9,3)6-12-8(7)11/h7H,4-6H2,1-3H3/t7-,10?/m1/s1
    • InChI Key: DBRCQDHKXZLHJE-PVSHWOEXSA-N
    • SMILES: O1C([C@H]2CCC(C)(C1)C2(C)C)=O

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3
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